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For Researchers, Scientists, and Drug Development Professionals

Prognostics and Health Management (PHM) is a critical discipline that combines sensor data,
physics-of-failure models, and data-driven algorithms to monitor system health, detect faults,
and predict remaining useful life (RUL). The selection of an appropriate PHM software tool is
paramount for researchers, scientists, and drug development professionals to ensure the
reliability of equipment in manufacturing processes, laboratory instruments, and even in the
analysis of clinical trial data. This guide provides a framework for conducting a comparative
assessment of different PHM software tools, complete with experimental protocols and data
presentation guidelines.

Core Principles of PHM Software Evaluation

A thorough comparative assessment of PHM software should be grounded in a systematic
evaluation of its core functionalities and performance. Key evaluation criteria include the
accuracy of predictions, the ability to handle complex and noisy data, and the flexibility to be
adapted to various applications.

Key Performance Metrics

The performance of PHM software is typically evaluated using a set of well-defined metrics.
These metrics provide a quantitative basis for comparison and should be central to any
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assessment.

Table 1: Key Performance Metrics for PHM Software Evaluation
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Metric Category

Metric Name

. Formulal/interpretat
Description .
ion

Root Mean Squared

Measures the average

magnitude of the sqrt(sum((predicted_R

Prognostic Accuracy errors between UL - actual_RUL)"2) /
Error (RMSE) ]
predicted and actual n)
RUL.
Measures the average
Mean Absolute Error absolute difference .
sum(

(MAE)

between predicted
and actual RUL.

Scoring Function

A custom scoring
function that
asymmetrically
penalizes late
predictions more than

early predictions.

Varies by application,
often used in PHM

challenges.

Diagnostic Accuracy

Accuracy

The proportion of -
(True Positives + True
correct fault ]
] Negatives) / Total
diagnoses.

Precision

The proportion of
correctly identified

positive cases.

True Positives / (True
Positives + False

Positives)

Recall (Sensitivity)

The proportion of
actual positive cases
that were correctly
identified.

True Positives / (True
Positives + False

Negatives)

The harmonic mean of

2 * (Precision * Recall)

Measured in hours or

F1-Score o o
precision and recall. / (Precision + Recall)
_ The time required to
Computational o ] ) )
Training Time train the prognostic or
Performance

) ] minutes.
diagnostic model.

© 2025 BenchChem. All rights reserved.

3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13439885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

The time required to ]
o ] o Measured in seconds
Prediction Time make a prediction for o
] or milliseconds.
a new data point.

Experimental Protocol: Benchmarking with the C-
MAPSS Dataset

To provide a standardized and objective comparison, it is essential to evaluate PHM software
tools on a common benchmark dataset. The Commercial Modular Aero-Propulsion System
Simulation (C-MAPSS) dataset from NASA is a widely accepted standard for this purpose[1][2]

[3][4].

Experimental Workflow

The following workflow outlines the steps for a comparative assessment using the C-MAPSS

dataset.

Software Evaluation

PHM Tool C
Data Preparation —71 Modeling and Prediction Performance Analysis

T~
Acquire C-MAPSS Dataset }—>‘ Pre-process Data (Normalization, Feature Scaling) }—){ PHM Tool B }—>‘ Train Prognostic Models ‘—>‘ Predict RUL on Test Data }—>‘ Calculate Performance Metrics }—>‘ Comparative Analysis

=
PHM Tool A
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Caption: Experimental workflow for benchmarking PHM software using the C-MAPSS dataset.

Detailed Methodology
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» Data Acquisition: Download the C-MAPSS dataset from the NASA Prognostics Center of
Excellence data repository. This dataset contains simulated run-to-failure data for a fleet of
turbofan engines under different operating conditions and fault modes[1][2].

o Data Preprocessing: Before feeding the data into the PHM software, it is crucial to perform
preprocessing steps such as normalization or standardization of the sensor readings. This
ensures that all features have a similar scale.

e Model Training and RUL Prediction: For each PHM software tool being evaluated, import the
preprocessed training data. Utilize the software's functionalities to train a prognostic model.
Common algorithms implemented in these tools include Long Short-Term Memory (LSTM)
networks, Convolutional Neural Networks (CNNs), and other machine learning models[5][6].
Once the models are trained, use the test dataset to predict the Remaining Useful Life (RUL)
for each engine unit.

o Performance Evaluation: Calculate the performance metrics listed in Table 1 using the
predicted RUL values and the ground truth RUL values provided with the C-MAPSS test
data.

Comparative Assessment of PHM Software Tools

While a comprehensive, head-to-head quantitative comparison of all available PHM software is
beyond the scope of this guide, we can categorize and discuss some of the prominent tools
based on their capabilities and target applications.

Table 2: Overview of Selected PHM Software Tools
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Supported
) Target
Software Tool Type Key Features Algorithms .
Audience
(Examples)
Signal
processing, Survival models,
MATLAB feature similarity-based
Predictive ) extraction, fault models, Researchers,
) Commercial ) ] ) )
Maintenance diagnosis, RUL degradation Engineers
Toolbox™ prediction, models, LSTM
integration with networks.
Simulink.
Real-time
testing,
) Custom
) ) hardware-in-the- ) )
NI VeriStand with ) algorithms can Test Engineers,
Commercial loop (HIL) ]
PHM Add-on ) ) be implemented Researchers
simulation, data )
o in LabVIEW.
acquisition and
analysis.
loT-driven ) )
o Machine learning
predictive ]
) algorithms for )
Advantech ) maintenance, Manufacturing,
Commercial ) anomaly ]
WISE-IoT PHM real-time ) Industrial 10T
o detection and
monitoring, Al- o
] prediction.
based analytics.
Model-based
RAMS
(Reliability, ) ) Aerospace,
o Simulation-
PHM Technology ) Availability, ) Defense,
Commercial T based, physics-
MADE™ Maintainability, ] Complex
o of-failure models.
Safety), digital Systems
twin creation,
FMEA/FMECA.
PHM ExploreR Open-Source R Shiny tool for Decision trees, Healthcare

exploring clustering Analysts, Public
population health  methods,
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data, regression Health
segmentation, models.[7] Professionals
and risk

stratification.[7]

Logical Relationship of PHM Software Selection

The choice of a PHM software tool often depends on the specific application and the user's
technical expertise. The following diagram illustrates a logical decision-making process.

Start: Define PHM Needs

Research-Oriented?

No [Yes Yes

Industry-Specific Application?L MATLAB Predictive Maintenance Toolbox | NI VeriStand with PHM Add-on

M (ManufactulN (Aerospace/Defense)

| Advantech WISE-loT PHM | | PHM Technology MADE | No

Healthcare/Population Health?

No

Yes | Prefer Open-Source?

Yes

PHM ExploreR
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Caption: Decision tree for selecting a PHM software tool based on application needs.

PHM in Drug Development and Pharmaceutical
Manufacturing

The application of PHM in the pharmaceutical industry is a growing area with significant
potential to improve efficiency and ensure product quality.

Potential Applications:

o Predictive Maintenance of Manufacturing Equipment: In pharmaceutical manufacturing,
equipment uptime and reliability are critical. PHM can be used to monitor the health of
bioreactors, chromatography skids, and tablet presses to predict failures and schedule
maintenance proactively, minimizing downtime and preventing batch failures.

¢ Monitoring of Laboratory Instruments: Analytical instruments such as HPLCs and mass
spectrometers are vital for drug discovery and quality control. PHM can monitor the
performance of these instruments to predict component failures and ensure data integrity.

e Analysis of Clinical Trial Data: While not a traditional PHM application, the principles of signal
processing and anomaly detection can be applied to patient data from clinical trials to identify
adverse events or treatment responses that deviate from the norm.

o Cold Chain Logistics Monitoring: For temperature-sensitive biologics and vaccines, PHM can
be used to monitor the temperature and other environmental conditions during transportation
and storage to predict and prevent spoilage.

Signaling Pathway for PHM Implementation in Pharma

The implementation of PHM in a pharmaceutical setting involves a series of interconnected
steps, from data acquisition to decision-making.
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Caption: A generalized signaling pathway for implementing PHM in the pharmaceutical industry.

Conclusion
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The comparative assessment of PHM software tools requires a multifaceted approach that
considers not only the features and algorithms offered by the software but also its performance
on standardized benchmark datasets. For researchers, scientists, and drug development
professionals, a rigorous evaluation based on quantitative metrics and well-defined
experimental protocols is essential for selecting the most suitable tool. While direct comparative
studies of commercial software are not always publicly available, the framework presented in
this guide provides a robust methodology for conducting an in-house assessment. The growing
application of PHM in the pharmaceutical industry highlights the importance of these tools in
ensuring the reliability and efficiency of drug development and manufacturing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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